N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H19N3O/c1-11(2)18(22)21-14-10-6-7-13(12(14)3)17-19-15-8-4-5-9-16(15)20-17/h4-11H,1-3H3,(H,19,20)(H,21,22)
• InChI Key: WBCRHZNMEJIWMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C(C)C)C2=NC3=CC=CC=C3N2
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

Synthesis Analysis

The synthesis of N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide and its derivatives often involves the Mannich reaction, a key step in producing benzimidazole derivatives with antimicrobial properties (Sethi et al., 2016). These syntheses yield compounds with significant antimicrobial efficacy, highlighting the importance of structural variations in enhancing biological activity.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide, is characterized using various analytical techniques such as NMR, IR, and mass spectrometry. These techniques provide insights into the compound's structural features and their implications for biological activity and interactions with biological targets (Achugatla et al., 2017).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, including electrophilic substitution and cyclocondensation, which are crucial for the synthesis of novel compounds with enhanced biological activities. The reactivity of these compounds is influenced by their molecular structure, particularly the presence of electron-donating or withdrawing groups, which affect their interaction with biological targets (El’chaninov et al., 2016).

Physical Properties Analysis

The physical properties of N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide derivatives, such as solubility, melting point, and stability, are crucial for their application in biological systems. These properties are determined by the compound's molecular structure and influence its bioavailability and efficacy (Demir et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity, functional group transformations, and interaction with metal ions, are essential for understanding the compound's mechanism of action and its potential as a therapeutic agent. Studies on benzimidazole derivatives reveal their ability to form chelates with metal ions, which could be exploited in drug design and development (Angulo-Cornejo et al., 2000).

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary depending on the specific compound and its intended use. For example, some benzimidazole derivatives are known to act as allosteric activators of human glucokinase, which can have significant hypoglycemic effects for the therapy of type-2 diabetes.

Future Directions

Benzimidazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new benzimidazole derivatives with improved efficacy and safety profiles for various therapeutic applications.